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Compound of Interest

Compound Name: Dinitroglycoluril

CAS No.: 55510-04-8

Cat. No.: B187610

Get Quote

Executive Summary: The Hazard Profile
Dinitroglycoluril (DNGU) (CAS: 55510-04-8) is a secondary high explosive and a precursor to

TNAZ (1,3,3-trinitroazetidine) and Tetranitroglycoluril (TNGU).[1][2] Unlike standard laboratory

reagents, DNGU possesses a Division 1.1 mass explosion hazard profile when dry.[1][2]

Critical Warning: DNGU is chemically stable at room temperature but exhibits shock and friction

sensitivity.[1][2] Inappropriate disposal attempts (e.g., dry scraping, rapid heating, or mixing

with incompatible solvents like acetone in basic conditions) can result in detonation.[1][2]

The Directive: This guide prioritizes Chemical Desensitization followed by Professional

Incineration. In-lab chemical destruction (Alkaline Hydrolysis) is provided as a secondary

protocol for stabilizing trace residues or small quantities (<5g) where immediate off-site

removal is logistically impossible.[1][2]

Part 1: Chemical Profile & Hazard Assessment[1]
The following data dictates the handling protocols described in this guide.
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Property Value/Characteristic Operational Implication

Molecular Formula C₄H₄N₆O₆
High nitrogen content;

energetic decomposition.[1][2]

Solubility
DMSO, DMF (Good); Water

(Insoluble)

Crucial: Aqueous neutralization

fails without a co-solvent.[1][2]

Stability
Stable < 200°C; Decomposes

> 240°C

Do not autoclave.[1][2] Do not

heat to dry.[1][2]

Reactivity
Oxidizer; Reacts with strong

reducers

Keep away from metal

powders (Al, Mg) and hydrides.

[1][2]

RCRA Code D003 (Reactivity)
Must be declared as "Reactive

Waste" for manifest.[1][2]

Impact Sensitivity
Moderate (Less than RDX,

higher than TNT)

Never handle dry powder with

metal spatulas.[1][2]

Part 2: Pre-Disposal Stabilization (The "Wet
Method")[2]
Before any disposal method is attempted, the material must be desensitized. Dry DNGU is an

immediate explosion hazard.[1][2]

Protocol:
Wetting: Immediately wet any solid DNGU with a mixture of Water (70%) and Ethanol (30%).

[1][2] The ethanol reduces surface tension, ensuring the hydrophobic crystals are fully

coated.

Container: Store wetted material in a conductive plastic (antistatic) or borosilicate glass

container.[1][2] Avoid standard polyethylene if dry friction is a risk.[1][2]

Labeling: Label clearly: "DANGER: WETTED EXPLOSIVE - DINITROGLYCOLURIL - DO

NOT DRY."
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Part 3: Disposal Decision Matrix
Use the following logic flow to determine the correct disposal route for your specific situation.

Start: Assess Material State

Is quantity > 5 grams?

Is it pure solid?

No (< 5g)

ROUTE A: Professional Incineration
(Lab Pack Service)

Yes (Too dangerous for lab treatment)

Yes (Preferred)Is it in Solution?

No (Residue/Solution)

ROUTE B: Chemical Hydrolysis
(In-Lab Destruction)

Precipitated/UnknownDissolved in DMSO/DMF

Click to download full resolution via product page

Figure 1: Decision matrix for DNGU disposal. Note that professional incineration is always the

preferred route for bulk quantities.
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Part 4: Route A - Professional Waste Management
(Preferred)[1][2]
This method transfers liability to a licensed hazardous waste facility (TSDF).[1][2] It is the only

compliant method for bulk quantities.[2]

Preparation: Ensure material is wetted (at least 20% by weight water/ethanol).[1][2]

Packaging: Place the primary container into a secondary containment bag.

Lab Packing: Place in a UN-rated drum (steel or poly) filled with vermiculite.

Manifesting:

Chemical Name: 1,4-Dinitroglycoluril (Wetted).[1][2]

Hazards: Explosive (1.1D), Flammable Solid.[1][2]

Codes: D003 (Reactive).

Vendor Notification: You must explicitly inform the waste vendor of the explosive nature.

Standard "lab pack" chemists may not recognize "DNGU" immediately.[1][2]

Part 5: Route B - Chemical Hydrolysis (In-Lab
Destruction)[1][2]
Scope: Use this ONLY for trace residues (glassware cleaning) or small quantities (<5g) where

off-site disposal is impossible. Mechanism: Alkaline hydrolysis removes the nitro groups,

decomposing the energetic backbone into inert glycoluril and nitrate salts.

Reagents Required[2][3][4]
Solvent: Dimethyl Sulfoxide (DMSO) - Required to dissolve DNGU.[1][2]

Base: 5M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH).[1][2]

Cooling: Ice-water bath.[1][2]
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Step-by-Step Protocol
Dissolution (The Rate Limiting Step):

Dissolve the DNGU residue in DMSO.[2]

Note: DNGU is insoluble in water.[1][2] If you add aqueous base directly to the solid, it will

not react; it will remain an explosive solid sitting in a base bath. It must be in solution.

Controlled Hydrolysis:

Place the DMSO/DNGU solution in an ice bath (0-5°C). The reaction is exothermic.[2]

Slowly add 5M NaOH (aq) dropwise with stirring.

Ratio: Maintain a molar excess of base (at least 10:1 Base:DNGU).

Observation: The solution may turn yellow/orange (formation of intermediate complexes)

and then fade.[2]

Digestion:

Allow the mixture to stir at room temperature for 24 hours.

Validation: Verify no precipitate remains.[1][2]

Neutralization & Disposal:

The resulting solution contains Glycoluril, Sodium Nitrate, and Sodium Nitrite.[1]

Adjust pH to ~7-9 using dilute Sulfuric Acid (H₂SO₄).[1][2] Caution: Do not acidify below

pH 4, as Nitrous Acid (HNO₂) may form toxic NOx fumes.[1][2]

Dispose of the liquid as Hazardous Waste (Oxidizer/Toxic).[2] Do not pour down the drain.

Hydrolysis Workflow Visualization
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1. Dissolve DNGU
in DMSO

2. Cool to 0°C
(Ice Bath)

3. Add 5M NaOH
(Dropwise)

Exothermic! 4. Stir 24h
(Denitration)

Decomposition 5. Neutralize to pH 8
(Dilute H2SO4)

Final Waste Stream:
Nitrates + Glycoluril

Dispose as Oxidizer

Click to download full resolution via product page

Figure 2: Chemical destruction workflow. The use of DMSO is critical for solubilization prior to

hydrolysis.

Part 6: Emergency Contingencies
Spills (Solid)[1][2]

Evacuate: Clear the immediate area (radius 10m).

Isolate: Do not attempt to sweep dry powder.[1][2] Friction triggers detonation.[1][2]

Saturate: Gently mist the spill with the Water/Ethanol mixture from a distance.[2]

Collect: Once thoroughly wet, use conductive plastic scoops to transfer to a waste container.

[1][2]

Spills (In Solution)
Absorb: Use inert absorbents (Vermiculite or Diatomaceous Earth).[1][2]

Avoid: Do NOT use paper towels or sawdust.[1][2] If the solvent evaporates, the nitro-

compound dries on the combustible cellulose, creating a high-surface-area explosive (similar

to Nitrocellulose).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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